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Compound of Interest

Compound Name: Boc-D-4-Pal-OH

Cat. No.: B558583

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-D-4-Pal-OH, chemically known as N-(tert-butoxycarbonyl)-D-3-(4-pyridyl)alanine, is a non-
proteinogenic amino acid derivative. Its structure incorporates a D-alanine backbone, an N-
terminal tert-butoxycarbonyl (Boc) protecting group, and a 4-pyridyl side chain. This unique
combination of features makes it a valuable building block in synthetic peptide chemistry,
particularly in the development of peptide-based therapeutics. The D-configuration of the alpha-
carbon enhances the proteolytic stability of peptides incorporating this residue, a crucial
attribute for increasing in vivo half-life. The pyridyl group offers a site for potential modifications
and can influence the solubility and receptor-binding properties of the final peptide. This guide
provides a comprehensive overview of the known properties and applications of Boc-D-4-Pal-
OH.

Physicochemical Properties

The physical and chemical properties of Boc-D-4-Pal-OH are summarized in the table below.
This information is critical for its handling, storage, and use in chemical synthesis.
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Property

Value

Reference(s)

Chemical Name

N-(tert-butoxycarbonyl)-D-3-(4-
pyridyl)alanine

Boc-D-3-(4-pyridyl)alanine,

Synenyms Boc-D-4-pyridylalanine

CAS Number 37535-58-3 [1]
Molecular Formula C13H18N204 [1]
Molecular Weight 266.29 g/mol

Appearance White to off-white solid/powder
Melting Point 226-232 °C [1]

Optical Rotation

[0]2°D = +5.5+ 0.5° (c=1in

acetic acid)

Solubility

DMSO: 40 mg/mL

Storage Conditions

Store at -20°C for long-term,

desiccate.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for Boc-
D-4-Pal-OH are not readily available in the public domain. Researchers are advised to acquire
this data on their own material for full characterization. For reference, predicted mass
spectrometry data is available.[2]

Application in Peptide Synthesis

The primary application of Boc-D-4-Pal-OH is as a building block in solid-phase peptide
synthesis (SPPS) utilizing the Boc/Bzl protection strategy. The Boc group serves as a
temporary protecting group for the a-amino functionality, which is cleaved under moderately
acidic conditions, typically with trifluoroacetic acid (TFA).

General Experimental Protocol for Boc-SPPS
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The following is a generalized protocol for the incorporation of a Boc-protected amino acid,
such as Boc-D-4-Pal-OH, into a growing peptide chain on a solid support. The specific
conditions, such as coupling reagents and reaction times, may require optimization depending
on the peptide sequence and the resin used.

1. Resin Preparation:
The synthesis begins with a suitable solid support (e.g., Merrifield or PAM resin).
The first amino acid (C-terminal) is attached to the resin.

. Boc Deprotection:
The peptide-resin is swelled in a suitable solvent like dichloromethane (DCM).

The Boc protecting group is removed by treating the resin with a solution of 50%
trifluoroacetic acid (TFA) in DCM.[3][4] This is typically a two-step process: a short pre-wash
(e.g., 5 minutes) followed by a longer reaction (e.g., 20-30 minutes).[4]

The resin is then washed with DCM and isopropanol (IPA) to remove residual acid and
byproducts.[4]

. Neutralization:

The protonated N-terminal amine is neutralized to the free amine using a hindered base,
commonly 10% N,N-diisopropylethylamine (DIEA) in DCM or DMF.[3]

The resin is thoroughly washed with DCM and/or DMF to remove excess base.
. Amino Acid Coupling:

In a separate vessel, Boc-D-4-Pal-OH (typically 2-4 equivalents relative to the resin loading)
is pre-activated with a coupling reagent. Common coupling reagents for Boc-SPPS include:

o Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) with an additive like 1-
hydroxybenzotriazole (HOBU).

o Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate (PyBOP).
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o (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) (HBTU).

e The activated Boc-D-4-Pal-OH solution is added to the neutralized peptide-resin.

e The coupling reaction is allowed to proceed for a sufficient time (e.g., 1-2 hours), and
completion can be monitored using a qualitative test like the Kaiser (ninhydrin) test. A second
coupling step may be necessary for difficult sequences.

5. Washing:

 After coupling, the resin is washed extensively with DMF and DCM to remove excess
reagents and byproducts.

This cycle of deprotection, neutralization, coupling, and washing is repeated for each
subsequent amino acid in the desired peptide sequence.

Experimental Workflows
Boc-SPPS Cycle for Incorporation of Boc-D-4-Pal-OH

The following diagram illustrates the general workflow for a single cycle of Boc-based solid-
phase peptide synthesis to incorporate an amino acid like Boc-D-4-Pal-OH.
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General Workflow for Boc-SPPS Cycle
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Protecting Group Logic in Boc/Bzl SPPS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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